7-phenyl-3-((pyridin-3-ylmethyl)thio)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazole
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Overview
Description
Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic azole chain with two carbon and three nitrogen atoms . They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . Imidazole is another five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .
Synthesis Analysis
The synthesis of triazole and imidazole derivatives often involves various types of condensation reactions . For instance, triazole derivatives can be synthesized by Hantzsch condensation of 5-pyridin-3/4-yl-1,2,4-triazole-3-thiol and diverse α-halocarbonyl compounds .Molecular Structure Analysis
Triazoles exist in two tautomeric forms, 1, 2, 3-triazole and 1, 2, 4-triazole . Imidazole shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms .Scientific Research Applications
CDK2 Inhibition for Cancer Treatment
CDK2 (cyclin-dependent kinase 2) is an attractive target for cancer therapy due to its role in cell cycle regulation. Researchers have designed a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds, including derivatives of our compound of interest (scaffold 4–13). These compounds were synthesized as novel CDK2 inhibitors . Key findings include:
Antiproliferative Activity
Another study explored a series of 1-aryl-3-{4-[(pyridin-2-ylmethyl)thio]phenyl}urea derivatives, including our compound, for their antiproliferative activity against lung cancer (A549), colorectal carcinoma (HCT-116), and prostate cancer (PC-3) cell lines in vitro . While specific data for our compound may not be available in this study, it highlights the potential of similar derivatives.
Antileishmanial and Antimalarial Effects
Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities. Although the specific activity of our compound has not been reported, its structural features align with those associated with such effects .
p38 MAPK Inhibition
Our compound is also described as an inhibitor of p38 mitogen-activated protein kinase (MAPK) . Further investigations into its mechanism of action and potential therapeutic applications are warranted.
Mechanism of Action
Target of Action
Similar compounds with imidazole and triazole moieties have been reported to inhibit cyclin-dependent kinase 2 (cdk2), a protein that plays a crucial role in cell cycle regulation .
Mode of Action
They bind to the active site of CDK2, preventing it from interacting with its substrates and halting the progression of the cell cycle .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase. This disruption can lead to apoptosis, or programmed cell death . The downstream effects of this action can include the reduction of tumor growth in cancerous cells .
Pharmacokinetics
Imidazole-containing compounds are generally known for their good absorption and bioavailability .
Result of Action
The result of the compound’s action, based on similar compounds, is the inhibition of cell proliferation, particularly in cancerous cells . This is achieved through the disruption of the cell cycle and the induction of apoptosis .
properties
IUPAC Name |
7-phenyl-3-(pyridin-3-ylmethylsulfanyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5S/c1-2-6-14(7-3-1)20-9-10-21-15(20)18-19-16(21)22-12-13-5-4-8-17-11-13/h1-8,11H,9-10,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQBOJHOVJFXCGR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NN=C2SCC3=CN=CC=C3)N1C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-phenyl-3-((pyridin-3-ylmethyl)thio)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazole |
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